Cas no 1317-33-5 (Molybdenum disulphide)

• Product Name: Molybdenum disulphide
• CAS No: 1317-33-5
• MF: MoS₂
• MW: 160.069999694824
• MDL: MFCD00003470
• CID: 41221
• Update Time: 2025-10-29

Molybdenum disulphide Chemical and Physical Properties

Names and Identifiers

• Molybdenum disulfide
• C.I. 77770
• C.I. Pigment Black 34
• dag325
• molybdenumsulfide(mos2)
• molykote
• mopolm
• mopols
• mos2
• naturalmolybdenite-
• molybdenum(4+) disulfide
• molybdenite
• Molybdenite (MoS2)
• Molybdenum ores, molybdenite
• dithioxomolybdenum
• Molybdenum(IV) sulfide
• Molybdenum disulfide (hexagonal)
• Molybdenumsulfide-anhydrous
• CVD monolayer MoS2
• DL-Mandelic acid
• molybdenium disulfide
• Molybdenium(IV) sulfide
• Molybdenum disulp
• MOLYBDENUM DISULPHIDE
• MOLYBDENUM(IV) DISULFIDE NANOPOWDER
• MOLYBDENUM(IV) SULFIDE PURE
• MOLYBDENUM-IV-SULFIDE
• MOLYBDENUMSULPHIDE
• Molybdndisulfid
• naturalmolybdenite
• 2D Dispersion
• MoS2 Dispersion nonionic surfactant
• MoS2 Dispersion with Pluronic F87
• Moly sulfide
• disulfure de molybdene
• molybdenum sulfide
• 二硫化钼生产厂家
• Molybdenum (IV) sulfide
• Molysulfide
• Motimol
• Sumipowder PA
• Nichimoly C
• Molykote Z
• T-Powder
• Molyke R
• Moly Powder C
• Moly Powder B
• Mopol M
• Mopol S
• Moly Powder PS
• Moly Powder PA
• Natural molybdenite
• Molybdenum bisulfide
• Pigment Black 34
• Molybdenum sulfide (MoS2)
• M 5 (lubricant)
• Liqui-Moly LM 2
• Solvest 390A
• DM 1 (sulfide)
• Molycolloid CF 626
• LM 13 (lubricant)
• MD 40 (lubricant)
• Molykote Microsize
• Molybdenum(IV)sulfide
• Molybdenum disulphide

• MDL： MFCD00003470
• Inchi： 1S/Mo.2S
• InChI Key： CWQXQMHSOZUFJS-UHFFFAOYSA-N
• SMILES： [Mo](=S)=S

Computed Properties

• Exact Mass: 161.85000
• Monoisotopic Mass: 161.85
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 18.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 64.2

Experimental Properties

• Color/Form: Black gray powder with silver gray luster. It feels greasy without smell. Hexagonal crystals. Metallic luster.
• Density: 5.06 g/mL at 25 °C(lit.)
• Melting Point: 2375 °C (lit.)
• Boiling Point: 100 °C (water)
• Flash Point: °C
• Water Partition Coefficient: Soluble in hot sulfuric acid, and aquaregia. Insoluble in water, concentrated sulfuric acid and dilute acid.
• Stability/Shelf Life: Stable. Incompatible with oxidizing agents, acids.
• PSA: 64.18000
• LogP: 1.29640
• Solubility: Insoluble in water, dilute acid and concentrated sulfuric acid, but soluble in hot sulfuric acid, insoluble in other acids, bases, solvents, petroleum and synthetic lubricants.
• Merck: 14,6236
• Color/Form: 0.1-0.5 mg/mL in H2O

Molybdenum disulphide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H332
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：nwg
• Hazard Category Code： S22: do not breathe dust. S24/25: prevent skin and eye contact.
• Safety Instruction： S22-S24/25
• RTECS：QA4697000
• Storage Condition：Warehouse ventilation and low temperature drying
• TSCA：Yes

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Transition metal organides Transition metal sulfides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Molybdenum disulphide

Molybdenum disulphide (CAS No 1317-33-5): A Multifaceted Compound with Emerging Applications

Molybdenum disulphide, chemically represented by the formula MoS₂, is a compound with the CAS number 1317-33-5. This inorganic material has garnered significant attention in recent years due to its unique structural and electronic properties, making it a promising candidate for various applications across multiple industries. The layered structure of Molybdenum disulphide mimics that of graphene, but with distinct advantages that make it suitable for advanced technological and scientific advancements.

The mechanical and electrical properties of Molybdenum disulphide have been extensively studied, particularly in the context of two-dimensional (2D) materials. Unlike its more famous counterpart, graphene, MoS₂ exhibits a direct bandgap, which is highly desirable for optoelectronic devices. This characteristic has led to its exploration in the development of transistors, solar cells, and light-emitting diodes (LEDs). Recent research has demonstrated the potential of Molybdenum disulphide in creating flexible and transparent electronics, which could revolutionize the display technology industry.

In addition to its electronic properties, Molybdenum disulphide has shown promise in the field of catalysis. Its ability to adsorb and interact with various molecules makes it an excellent catalyst for hydrogen evolution reactions (HER) and oxygen reduction reactions (ORR). These reactions are crucial for the development of sustainable energy technologies, such as fuel cells and water electrolyzers. Studies have indicated that Molybdenum disulphide can improve the efficiency of these reactions while maintaining long-term stability, making it a valuable material for energy storage and conversion applications.

The biomedical applications of Molybdenum disulphide are also an area of active research. Its biocompatibility and ability to interact with biological systems have led to investigations into its use as a drug delivery vehicle. Researchers have explored the potential of using MoS₂ nanoparticles to deliver therapeutic agents directly to target sites within the body. This approach could enhance the efficacy of treatments while minimizing side effects. Furthermore, the unique optical properties of MoS₂ have been leveraged in imaging techniques, offering new possibilities for early disease detection and diagnosis.

The industrial applications of Molybdenum disulphide extend beyond electronics and biomedicine. Its high thermal conductivity and lubricating properties make it suitable for use as an additive in high-performance coatings and lubricants. These additives can improve the durability and efficiency of machinery, reducing wear and tear in critical components. Additionally, MoS₂ has been investigated as a potential material for reinforcing composite materials, enhancing their mechanical strength and thermal stability.

The synthesis methods for producing high-quality MoS₂ are another critical area of focus. Traditional methods often involve bulk processing or harsh chemical treatments, which can compromise the material's properties. However, advancements in nanotechnology have enabled the creation of high-quality MoS₂ through techniques such as chemical vapor deposition (CVD) and molecular beam epitaxy (MBE). These methods allow for precise control over the material's structure and composition, leading to improved performance in various applications.

The environmental impact of using MoS₂ is also an important consideration. While research has shown that MoS₂ is relatively stable in biological systems, its long-term effects on ecosystems remain under investigation. Efforts are being made to develop environmentally friendly synthesis methods that minimize waste and reduce energy consumption. Additionally, researchers are exploring ways to safely dispose of or recycle MoS₂-based products at the end of their useful life.

In conclusion, Molybdenum disulphide (CAS No 1317-33-5) is a versatile material with a wide range of potential applications. Its unique properties make it suitable for use in electronics, catalysis, biomedicine, industrial coatings, and composite materials. As research continues to uncover new uses for this compound, it is likely that its importance will only grow in the coming years. The ongoing development of advanced synthesis techniques and a growing focus on sustainability will further enhance its potential as a cornerstone material in various technological advancements.